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Compound of Interest

Compound Name: 4,5-Diaminophthalonitrile

Cat. No.: B137029 Get Quote

A Comparative Guide to the Characterization of
4,5-Diaminophthalonitrile
This guide provides a comparative overview of the characterization data for 4,5-
Diaminophthalonitrile (CAS No: 129365-93-1), a key intermediate in the synthesis of various

functional materials, including phthalocyanines.[1] While a formal inter-laboratory comparison

study for this specific compound is not publicly available, this document compiles and

compares characterization data from various commercial suppliers to offer researchers,

scientists, and drug development professionals a baseline for quality assessment and

experimental design.

Physicochemical Properties
4,5-Diaminophthalonitrile, also known as 1,2-diamino-4,5-dicyanobenzene, has a molecular

formula of C₈H₆N₄ and a molecular weight of 158.16 g/mol .[1][2][3][4][5][6] It typically appears

as a white to brown or very pale yellow powder or crystal.[1][3][5][6]

Comparative Analysis of Characterization Data
The following table summarizes the quantitative data for 4,5-Diaminophthalonitrile as

reported by various sources. This data provides a snapshot of the expected values and ranges

for key quality control parameters.

Table 1: Comparison of Quantitative Characterization Data for 4,5-Diaminophthalonitrile
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Parameter Reported Value/Range Analytical Technique

Purity >95% - >98.0% HPLC[1][2][3][4][6][7][8]

Melting Point 264 °C - 276 °C Capillary Method[2][4][5][6][9]

λmax 325 nm
UV-Vis Spectroscopy (in

CH₃CN)[5][10]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below. These protocols are

generalized and may require optimization based on the specific instrumentation and laboratory

conditions.

1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

Objective: To determine the purity of 4,5-Diaminophthalonitrile by separating it from any

impurities.

Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

Method:

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic

solvent (e.g., acetonitrile).[11]

Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at a wavelength where the compound has maximum absorbance

(e.g., 325 nm).

Sample Preparation: A dilute solution of 4,5-Diaminophthalonitrile is prepared in a

suitable solvent (e.g., acetonitrile or methanol).
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Analysis: The sample is injected into the HPLC system, and the resulting chromatogram is

analyzed. The purity is calculated based on the area percentage of the main peak.

2. Melting Point Determination

Objective: To determine the melting point range of the compound as an indicator of purity.

Instrumentation: A digital melting point apparatus.

Method:

A small amount of the finely powdered sample is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance starts to melt and the temperature at which it is

completely molten are recorded as the melting point range.

3. UV-Vis Spectroscopy for λmax Determination

Objective: To determine the wavelength of maximum absorbance (λmax) of the compound.

Instrumentation: A UV-Vis spectrophotometer.

Method:

A dilute solution of 4,5-Diaminophthalonitrile is prepared in a UV-transparent solvent

(e.g., acetonitrile).

The spectrophotometer is blanked using the same solvent.

The absorbance of the sample solution is measured over a range of wavelengths (e.g.,

200-400 nm).

The wavelength at which the highest absorbance is recorded is the λmax.
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Visualizing the Characterization Workflow
The following diagram illustrates a typical workflow for the characterization of a chemical

substance like 4,5-Diaminophthalonitrile.
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Caption: Workflow for the characterization of 4,5-Diaminophthalonitrile.
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The logical flow for an inter-laboratory comparison study, which would be the next step to

formally establish standardized data, is depicted below.
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Caption: Logical flow of an inter-laboratory comparison study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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